Cas no 660862-15-7 (Butanamide,N-(2,3,4,5-tetrahydro-2,4-dioxo-1H-1,5-benzodiazepin-3-yl)-)
660862-15-7 structure
Product Name:Butanamide,N-(2,3,4,5-tetrahydro-2,4-dioxo-1H-1,5-benzodiazepin-3-yl)-
CAS No:660862-15-7
MF:C13H15N3O3
MW:261.276502847672
CID:1702779
Update Time:2024-08-31
Butanamide,N-(2,3,4,5-tetrahydro-2,4-dioxo-1H-1,5-benzodiazepin-3-yl)- Chemical and Physical Properties
Names and Identifiers
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- Butanamide,N-(2,3,4,5-tetrahydro-2,4-dioxo-1H-1,5-benzodiazepin-3-yl)-
- N-(2,3,4,5-Tetrahydro-2,4-dioxo-1H-1,5-benzodiazepin-3-yl)butanamide
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- Inchi: 1S/C13H15N3O3/c1-2-5-10(17)16-11-12(18)14-8-6-3-4-7-9(8)15-13(11)19/h3-4,6-7,11H,2,5H2,1H3,(H,14,18)(H,15,19)(H,16,17)
- InChI Key: DWNPKJOKISPSGS-UHFFFAOYSA-N
- SMILES: C(NC1C(=O)NC2=CC=CC=C2NC1=O)(=O)CCC
Computed Properties
- Exact Mass: 261.11145
Experimental Properties
- Density: 1.30±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 624.9±55.0 °C(Predicted)
- PSA: 87.3
- pka: 7.66±0.20(Predicted)
Butanamide,N-(2,3,4,5-tetrahydro-2,4-dioxo-1H-1,5-benzodiazepin-3-yl)- Related Literature
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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